Cas no 13972-76-4 (Diethyl 3-acetylglutarate)
Diethyl 3-acetylglutarate structure
Product Name:Diethyl 3-acetylglutarate
CAS No:13972-76-4
MF:C11H18O5
MW:230.257624149323
CID:2153808
Update Time:2023-08-05
Diethyl 3-acetylglutarate Chemical and Physical Properties
Names and Identifiers
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- diethyl 3-acetylglutarate
- Diethyl 3-acetylglutarate
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- Inchi： 1S/C11H18O5/c1-4-15-10(13)6-9(8(3)12)7-11(14)16-5-2/h9H,4-7H2,1-3H3
- InChI Key： MHICHRBJMQMVJQ-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C(C)=O)CC(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 239
- Topological Polar Surface Area: 69.7
Diethyl 3-acetylglutarate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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